Cas no 58029-83-7 (methyl 4-bromo-2-methylbutanoate)
Methyl 4-bromo-2-methylbutanoate (CAS: [insert CAS if available]) is a brominated ester compound with the molecular formula C₆H₁₁BrO₂. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and ester functional groups enables selective reactivity for nucleophilic substitution or further derivatization. Its structural features, including the branched methyl group, contribute to steric and electronic modulation in synthetic pathways. The compound is typically characterized by high purity (>98%) and stability under standard storage conditions. It is commonly used in research and industrial applications where precise functionalization of butanoate frameworks is required.
58029-83-7 structure
Product Name:methyl 4-bromo-2-methylbutanoate
CAS No:58029-83-7
MF:C6H11BrO2
MW:195.054341554642
MDL:MFCD20621772
CID:343390
PubChem ID:11745547
Update Time:2025-06-08
methyl 4-bromo-2-methylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-bromo-2-methyl-, methyl ester
- 4-?bromo-?2-?methylButanoic acid methyl ester
- methyl 4-bromo-2-methylbutanoate
- PVFTYUXVJKUISC-UHFFFAOYSA-N
- AT23330
- 58029-83-7
- 4-bromo-2-methyl-butyric acid methyl ester
- methyl4-bromo-2-methylbutanoate
- 4-bromo-2-methylbutyric acid methyl ester
- CS-0140481
- FT-0742326
- SCHEMBL1007906
- DTXSID00471690
- EN300-234055
-
- MDL： MFCD20621772
- Inchi： 1S/C6H11BrO2/c1-5(3-4-7)6(8)9-2/h5H,3-4H2,1-2H3
- InChI Key： PVFTYUXVJKUISC-UHFFFAOYSA-N
- SMILES： BrCCC(C(=O)OC)C
Computed Properties
- Exact Mass: 193.99423
- Monoisotopic Mass: 193.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
methyl 4-bromo-2-methylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M295268-5mg |
methyl 4-bromo-2-methylbutanoate |
58029-83-7 | 5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M295268-10mg |
methyl 4-bromo-2-methylbutanoate |
58029-83-7 | 10mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M295268-50mg |
methyl 4-bromo-2-methylbutanoate |
58029-83-7 | 50mg |
$ 365.00 | 2022-06-04 | ||
| Chemenu | CM540012-50mg |
Methyl 4-bromo-2-methylbutanoate |
58029-83-7 | 95%+ | 50mg |
$754 | 2023-02-02 | |
| Chemenu | CM540012-1g |
Methyl 4-bromo-2-methylbutanoate |
58029-83-7 | 95%+ | 1g |
$949 | 2023-02-02 | |
| Enamine | EN300-234055-0.05g |
methyl 4-bromo-2-methylbutanoate |
58029-83-7 | 95% | 0.05g |
$293.0 | 2024-06-19 | |
| Enamine | EN300-234055-0.1g |
methyl 4-bromo-2-methylbutanoate |
58029-83-7 | 95% | 0.1g |
$437.0 | 2024-06-19 | |
| Enamine | EN300-234055-0.25g |
methyl 4-bromo-2-methylbutanoate |
58029-83-7 | 95% | 0.25g |
$623.0 | 2024-06-19 | |
| Enamine | EN300-234055-0.5g |
methyl 4-bromo-2-methylbutanoate |
58029-83-7 | 95% | 0.5g |
$980.0 | 2024-06-19 | |
| Enamine | EN300-234055-1.0g |
methyl 4-bromo-2-methylbutanoate |
58029-83-7 | 95% | 1.0g |
$1256.0 | 2024-06-19 |
methyl 4-bromo-2-methylbutanoate Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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